octahydromezerein
octahydromezerein
Brand Name:
Vulcanchem
CAS No.:
124392-15-0
VCID:
VC0219953
InChI:
InChI=1S/C38H46O10/c1-21(2)36-30(44-27(40)18-12-11-15-24-13-7-5-8-14-24)23(4)37-26-19-22(3)29(41)35(26,43)33(42)34(20-39)31(45-34)28(37)32(36)46-38(47-36,48-37)25-16-9-6-10-17-25/h5-10,13-14,16-17,21-23,26,28,30-33,39,42-43H,11-12,15,18-20H2,1-4H3
SMILES:
CC1CC2C34C(C(C5(C(C3C6C(O6)(C(C2(C1=O)O)O)CO)OC(O4)(O5)C7=CC=CC=C7)C(C)C)OC(=O)CCCCC8=CC=CC=C8)C
Molecular Formula:
C38H46O10
Molecular Weight:
662.8 g/mol
octahydromezerein
CAS No.: 124392-15-0
Main Products
VCID: VC0219953
Molecular Formula: C38H46O10
Molecular Weight: 662.8 g/mol
| CAS No. | 124392-15-0 |
|---|---|
| Product Name | octahydromezerein |
| Molecular Formula | C38H46O10 |
| Molecular Weight | 662.8 g/mol |
| IUPAC Name | [6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-5-oxo-14-phenyl-16-propan-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadecan-17-yl] 5-phenylpentanoate |
| Standard InChI | InChI=1S/C38H46O10/c1-21(2)36-30(44-27(40)18-12-11-15-24-13-7-5-8-14-24)23(4)37-26-19-22(3)29(41)35(26,43)33(42)34(20-39)31(45-34)28(37)32(36)46-38(47-36,48-37)25-16-9-6-10-17-25/h5-10,13-14,16-17,21-23,26,28,30-33,39,42-43H,11-12,15,18-20H2,1-4H3 |
| Standard InChIKey | PXVGITCSLQQEDI-UHFFFAOYSA-N |
| SMILES | CC1CC2C34C(C(C5(C(C3C6C(O6)(C(C2(C1=O)O)O)CO)OC(O4)(O5)C7=CC=CC=C7)C(C)C)OC(=O)CCCCC8=CC=CC=C8)C |
| Canonical SMILES | CC1CC2C34C(C(C5(C(C3C6C(O6)(C(C2(C1=O)O)O)CO)OC(O4)(O5)C7=CC=CC=C7)C(C)C)OC(=O)CCCCC8=CC=CC=C8)C |
| Synonyms | octahydromezerein |
| PubChem Compound | 164152 |
| Last Modified | Nov 11 2021 |
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